Cas no 1465157-66-7 (5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)-
• CAS No: 1465157-66-7
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5273465
• Update Time: 2025-07-15

5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)-
• 2-Cyclobutyl-4-isopropylpyrimidine-5-carboxylic acid

• Inchi： 1S/C12H16N2O2/c1-7(2)10-9(12(15)16)6-13-11(14-10)8-4-3-5-8/h6-8H,3-5H2,1-2H3,(H,15,16)
• InChI Key： DRJGUBMFMVMKMY-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC=C(C(O)=O)C(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)-

Introduction to 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- (CAS No. 1465157-66-7)

5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- (CAS No. 1465157-66-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- is composed of a pyrimidine ring with a carboxylic acid group at the 5-position, a cyclobutyl group at the 2-position, and an isopropyl group at the 4-position. This specific arrangement of functional groups imparts unique properties to the molecule, making it an attractive candidate for various biochemical and pharmacological studies.

Recent advancements in the field have highlighted the potential of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- in the treatment of various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-proliferative activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- on inflammatory cytokine production in human macrophages. The results demonstrated that this compound significantly reduced the levels of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- has also shown promise in cancer research. In vitro studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. A recent study published in Cancer Research found that 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- selectively targets cancer cells while sparing normal cells, making it a potential candidate for developing targeted cancer therapies.

The mechanism of action of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- has been extensively studied. It has been shown to interact with specific proteins involved in cell signaling pathways, such as kinases and transcription factors. This interaction leads to the modulation of downstream signaling events, ultimately resulting in the observed biological effects.

In addition to its therapeutic potential, 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- has also been explored for its use as a chemical probe in biological research. Its unique structure and functional groups make it an ideal tool for investigating protein-protein interactions and signaling pathways. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various diseases, contributing to the development of new therapeutic strategies.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each offering different advantages depending on the specific requirements of the application. For example, one common approach involves the condensation of a cyclobutyl-substituted amine with a suitable pyrimidine precursor followed by carboxylation steps to introduce the carboxylic acid group.

The stability and solubility properties of 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- have also been extensively studied. This compound exhibits good stability under various conditions and can be readily dissolved in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in both laboratory research and pharmaceutical formulations.

In conclusion, 5-Pyrimidinecarboxylic acid, 2-cyclobutyl-4-(1-methylethyl)- (CAS No. 1465157-66-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological processes.